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Cat. No.: B2688881

Get Quote

An In-depth Technical Guide to 4-Chloro-2-isopropyl-5-nitropyrimidine

Abstract

This technical guide provides a comprehensive scientific overview of 4-Chloro-2-isopropyl-5-
nitropyrimidine, a heterocyclic compound of significant interest for synthetic and medicinal
chemistry. While this specific molecule is not extensively documented in current literature, this
paper constructs a robust profile by analyzing its core structure, the influence of its functional
groups, and data from closely related analogues. We will explore its nomenclature, predicted
physicochemical properties, core reactivity with a focus on nucleophilic aromatic substitution
(SNAr), and propose a logical synthetic pathway. Furthermore, this guide details expected
spectroscopic signatures for characterization, discusses its potential as a versatile building
block in drug discovery, and outlines essential safety and handling protocols. This document is
intended for researchers, scientists, and professionals in drug development seeking to
leverage substituted pyrimidines in their work.

Nomenclature, Structure, and Core Identifiers
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The systematic IUPAC name for the topic compound is 4-Chloro-2-isopropyl-5-
nitropyrimidine. The name is derived by identifying the parent heterocycle, pyrimidine, and
listing its substituents alphabetically (chloro, isopropyl, nitro) with their corresponding locants.

o Parent Heterocycle: Pyrimidine

e Substituents:
o Position 2: Isopropyl group (-CH(CHs3)2)
o Position 4: Chloro group (-Cl)
o Position 5: Nitro group (-NO2)

Structural Identifiers (Predicted): A search for this exact structure in major chemical databases
does not yield a dedicated entry. However, based on its constituent parts, we can generate its

identifiers.
Identifier Predicted Value
Molecular Formula C7HsCIN3O:2
Molecular Weight 201.61 g/mol
Canonical SMILES CC(C)C1=NC=C(C(=N1)Cl[O-]
InChl Key (Predicted - requires database generation)
CAS Number Not assigned

Physicochemical Properties (Predicted)

The physical and chemical properties of 4-Chloro-2-isopropyl-5-nitropyrimidine are dictated
by its pyrimidine core and functional groups. The nitro and chloro groups lend polarity, while the
isopropyl group adds lipophilicity.
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Property Predicted Value / Description

Likely a pale yellow to white crystalline solid at
Appearance room temperature, typical for many nitrated

aromatic compounds.

Expected to be a solid with a defined melting

Melting Point S )
point, likely in the range of 60-120 °C.

Expected to have low solubility in water but
Solubilit good solubility in common organic solvents such
olubili
Y as dichloromethane (DCM), ethyl acetate

(EtOAC), and acetone.

The combination of the lipophilic isopropyl group
and polar nitro/chloro groups suggests a

LogP (Octanol/Water) moderately lipophilic character. A calculated
XlogP value would likely fall in the 2.0-3.0

range.

Core Reactivity and Mechanistic Insights

The reactivity of 4-Chloro-2-isopropyl-5-nitropyrimidine is dominated by the interplay
between its electron-deficient pyrimidine ring and its powerful electron-withdrawing

substituents.

Nucleophilic Aromatic Substitution (SNAr)

The most significant chemical characteristic of this molecule is its high susceptibility to
Nucleophilic Aromatic Substitution (SNAr). The chlorine atom at the C4 position is exceptionally
activated and serves as an excellent leaving group. This activation is due to two primary
factors:

 Inductive and Mesomeric Withdrawal: The nitro group at C5 is a potent electron-withdrawing
group. Through resonance, it delocalizes the negative charge of the Meisenheimer complex
intermediate, stabilizing the transition state and accelerating the reaction.
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¢ Inherent Ring Deficiency: The pyrimidine ring itself is inherently electron-deficient due to the
presence of two electronegative nitrogen atoms, which further facilitates nucleophilic attack.

The C4 position is the primary site of attack, being para to one ring nitrogen and ortho to the
powerfully activating nitro group. The C2 position is sterically hindered by the isopropyl group
and less electronically activated for substitution. The reaction proceeds via a two-step addition-
elimination mechanism, as depicted below.

G-Isopropylpyrimidin-4(3H)-0n9

Step 1: Nitration

HNO3 / H2SO0a

Y
G—Isopropyl-s-nitropyrimidin-4(3H)-on9

Step 2: Chlorination

POCIs or PCIs

4-Chloro-2-isopropyl-5-nitropyrimidine
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Caption: Proposed three-step synthesis workflow.

Step-by-Step Methodology

Step 1: Synthesis of 2-Isopropyl-5-nitropyrimidin-4(3H)-one

e Reaction Setup: To a cooled (0-5 °C) flask containing concentrated sulfuric acid, add 2-
Isopropylpyrimidin-4(3H)-one portion-wise while maintaining the temperature.

 Nitration: Add a nitrating mixture (concentrated nitric acid and sulfuric acid) dropwise to the
solution, ensuring the temperature does not exceed 10 °C.

o Reaction: Allow the mixture to stir at room temperature for several hours until TLC or HPLC
analysis indicates complete consumption of the starting material.

o Work-up: Carefully pour the reaction mixture onto crushed ice. The precipitated product is
collected by filtration, washed with cold water until the filtrate is neutral, and dried under
vacuum.

Step 2: Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

o Reaction Setup: In a flask equipped with a reflux condenser and a gas trap (for HCI),
combine 2-Isopropyl-5-nitropyrimidin-4(3H)-one with an excess of a chlorinating agent such
as phosphorus oxychloride (POCIs) or phosphorus pentachloride (PCls). A catalytic amount
of a tertiary amine (e.g., N,N-dimethylaniline) can be added to accelerate the reaction.

¢ Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction
progress by TLC or HPLC.

o Work-up: After cooling to room temperature, slowly and carefully quench the reaction mixture
by pouring it onto crushed ice.

o Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent (e.g.,
ethyl acetate or DCM). Combine the organic layers, wash with saturated sodium bicarbonate
solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced
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pressure. The crude product can be purified by column chromatography on silica gel or by
recrystallization.

Spectroscopic Characterization (Predicted)

The following spectroscopic data are predicted based on the analysis of the structure and data
from analogous compounds.

Technique Predicted Observations

0 ~9.1 ppm (s, 1H): The single aromatic proton
at C6, significantly deshielded by the adjacent
nitro group and ring nitrogens. & ~3.3 ppm (sept,

1H NMR (CDCls) 1H, J = 7 Hz): The methine proton of the
isopropy! group. 6 ~1.4 ppm (d, 6H, J = 7 Hz):
The six equivalent methyl protons of the

isopropyl group.

0 ~170 ppm: C2 (attached to isopropyl and two
nitrogens). & ~160 ppm: C4 (attached to Cl and
nitrogen). 6 ~158 ppm: C6 (proton-bearin

13C NMR (CDCIs) gen) PP P 9 .
carbon). & ~135 ppm: C5 (attached to the nitro
group). & ~35 ppm: Isopropyl CH. 6 ~21 ppm:

Isopropyl CHs.

~1530-1550 cm~1 (strong, sharp): Asymmetric
NOz2 stretch. ~1340-1360 cm~1 (strong, sharp):
Symmetric NO2 stretch. ~1580-1620 cm~1: C=N
and C=C stretching vibrations of the pyrimidine
ring. ~2970 cm~1: C-H stretching of the

isopropy! group.

FT-IR (KBr, cm1)

m/z 201/203 (M*): Molecular ion peaks showing
a characteristic ~3:1 intensity ratio, confirming
Mass Spec. (E]) the presence of one chlorine atom. m/z 186/188:
Fragment corresponding to the loss of a methyl
group. m/z 155/157: Fragment corresponding to

the loss of NOa2.
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Applications in Drug Discovery and Medicinal
Chemistry

Substituted pyrimidines are privileged scaffolds in medicinal chemistry, appearing in numerous
approved drugs. 4-Chloro-2-isopropyl-5-nitropyrimidine is an exemplary starting material for
the synthesis of targeted therapeutics, particularly kinase inhibitors.

The reactive C4-chloro position allows for the facile introduction of various amine-containing
pharmacophores, a key step in building libraries for screening against biological targets.
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4-Chloro-2-isopropyl-5-nitropyrimidine

Base, Solvent

Y

G-Amino-substituted pyrimidina

Y

Nitro Group Reduction

e.g., Hz, Pd/C

Y
G-Amino-4-(substituted-amino)-pyrimidin%

Further Functionalization

IAcylation, Sulfonylation, etc.

Diverse Library of Potential Kinase Inhibitors / Bioactive Molecules

Click to download full resolution via product page

Caption: Strategic use in generating diverse molecular libraries.
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This synthetic strategy is commonly employed to create inhibitors for protein kinases, where a
substituted pyrimidine core acts as a "hinge-binding" motif. The diamino-pyrimidine scaffold
resulting from the SNAr and reduction steps is a well-established pharmacophore for targeting
the ATP-binding site of many kinases.

Safety, Handling, and Disposal

While specific toxicology data for this compound is unavailable, its structure suggests that it
should be handled as a potentially hazardous chemical. Analogous chloronitroaromatic
compounds are often classified with the following hazards.

Potential Hazards:

Harmful if swallowed.

Causes skin and serious eye irritation.

May cause respiratory irritation.

May cause an allergic skin reaction.
Recommended Handling Procedures:

» Engineering Controls: Handle exclusively in a certified chemical fume hood to avoid
inhalation of dust or vapors. Eyewash stations and safety showers should be readily
accessible.

» Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of nitrile gloves for chemical resistance. Change gloves
immediately if contamination occurs.

o Eye Protection: Use chemical safety goggles or a face shield.
o Lab Coat: A flame-resistant lab coat should be worn at all times.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.
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Spill & Disposal:

e Spills: In case of a spill, cordon off the area. Wear appropriate PPE. For small spills, gently
cover with an inert absorbent material (e.g., vermiculite), collect into a sealed container for
hazardous waste. Avoid generating dust.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations
for hazardous chemical waste. Do not dispose of down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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